Cas no 56654-86-5 (BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-)
56654-86-5 structure
Product Name:BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-
CAS No:56654-86-5
MF:C17H12N2O5
MW:324.28758430481
CID:3386094
PubChem ID:716688
Update Time:2025-04-21
BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]- Chemical and Physical Properties
Names and Identifiers
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- BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]-
- 2-{[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]amino}benzoic acid
- Benzoic acid, 2-[[2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)acetyl]amino]-
- EU-0009392
- 2-[2-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL)ACETAMIDO]BENZOIC ACID
- Oprea1_439555
- SR-01000474655
- 56654-86-5
- SR-01000474655-1
- STK077921
- AKOS001639998
- SCHEMBL9135860
- HMS1612K15
-
- Inchi: 1S/C17H12N2O5/c20-14(18-13-8-4-3-7-12(13)17(23)24)9-19-15(21)10-5-1-2-6-11(10)16(19)22/h1-8H,9H2,(H,18,20)(H,23,24)
- InChI Key: RPBFQPZLTBATDV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=CC=C1NC(CN1C(=O)C2=C(C1=O)C=CC=C2)=O
Computed Properties
- Exact Mass: 324.07462149Da
- Monoisotopic Mass: 324.07462149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 104Ų
BENZOIC ACID, 2-[[(1,3-DIHYDRO-1,3-DIOXO-2H-ISOINDOL-2-YL)ACETYL]AMINO]- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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